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Compound of Interest

Compound Name: 8CN

Cat. No.: B112592 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

of the research chemical "8CN," identified as 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-

carbonitrile. The information herein is based on data for closely related compounds and general

principles of laboratory safety. A specific Safety Data Sheet (SDS) for "8CN" (CAS No. 40106-

14-7) was not publicly available at the time of writing. It is mandatory to obtain and thoroughly

review the official SDS from the supplier before any acquisition, handling, storage, or disposal

of this compound. The absence of comprehensive toxicological data requires that this

compound be handled with extreme caution as a substance of unknown but potentially

significant toxicity.

Chemical Identification and Properties
The compound designated "8CN" by the supplier MedchemExpress is a 2-amino-thiophene

derivative with anti-leishmanial properties intended for research use only.[1] Its identity is

summarized in the table below.
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Property Value

Product Name 8CN

Chemical Name
2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-

carbonitrile

CAS Number 40106-14-7

Molecular Formula C₁₁H₁₄N₂S

Molecular Weight 206.31 g/mol

Supplier MedchemExpress

Known Activity Anti-leishmanial

Hazard Summary and Personal Protective Equipment
While a specific GHS classification for 8CN is not available, a closely related compound, 2-

amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (CAS No. 4651-91-6), provides an

indication of the potential hazards.[1][2] All personnel must handle 8CN as if it possesses these

hazards at a minimum.

Hazard Summary Table

GHS Classification (based on related
compounds)

Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Personal Protective Equipment (PPE) for Handling 8CN
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The selection of PPE must be based on a thorough risk assessment. The following table

provides minimum PPE recommendations.

Protection Type Specification

Eye and Face Protection

ANSI Z87.1 compliant safety glasses with side

shields are the minimum requirement. A full-face

shield should be worn in addition to safety

glasses when there is a risk of splashes or

aerosol generation.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn. Inspect gloves for any signs of

degradation or puncture before use. For

prolonged contact or immersion, consult the

manufacturer's glove selection guide. Change

gloves immediately if contaminated.

Body Protection

A flame-resistant lab coat must be worn and

kept fully buttoned. For procedures with a higher

risk of splashes, a chemically resistant apron

over the lab coat is recommended.

Respiratory Protection

All handling of solid 8CN or its solutions should

be conducted within a certified chemical fume

hood to prevent inhalation. If a fume hood is not

available, a NIOSH-approved respirator with

appropriate cartridges for organic vapors and

particulates is mandatory.

Operational and Disposal Plans
A clear and detailed plan for the handling and disposal of 8CN is critical to ensure the safety of

laboratory personnel and to maintain environmental compliance.

Operational Plan for Handling 8CN
1. Engineering Controls:
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Primary Containment: All weighing and handling of powdered 8CN and preparation of its

solutions must be performed in a certified chemical fume hood with a face velocity of 80-120

feet per minute.

Ventilation: The laboratory must be well-ventilated with negative pressure relative to adjacent

non-laboratory areas.

Safety Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.

2. Procedural, Step-by-Step Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area within the fume hood for the handling of 8CN.

Weighing: Use a dedicated spatula and weighing paper. Tare the balance with the weighing

paper, then carefully add the desired amount of 8CN. Avoid creating dust.

Dissolution: Add the solvent to the vessel containing the weighed 8CN within the fume hood.

Use a sealed container for any mixing or vortexing.

Post-Handling: After handling, decontaminate the working area in the fume hood with an

appropriate solvent (e.g., 70% ethanol), followed by soap and water. Decontaminate all

equipment used.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan for 8CN Waste
The disposal of 8CN and any materials contaminated with it must be managed as hazardous

waste.

1. Waste Segregation and Containerization:

Solid Waste: Unused 8CN, contaminated weighing paper, gloves, and other solid materials

should be collected in a dedicated, leak-proof, and sealable hazardous waste container.
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Liquid Waste: Solutions of 8CN and contaminated solvents should be collected in a

separate, clearly labeled, and chemically compatible hazardous waste container. Do not mix

with other waste streams unless compatibility is confirmed.

Sharps Waste: Needles, syringes, or other sharps contaminated with 8CN must be disposed

of in a designated sharps container for hazardous chemical waste.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile," the CAS number "40106-14-

7," and the associated hazards (e.g., "Toxic," "Irritant").

The date of waste accumulation must also be clearly marked on the label.

3. Storage and Disposal:

Store sealed waste containers in a designated and secure satellite accumulation area away

from heat and incompatible materials.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for pickup and proper disposal, which will likely involve

incineration at a permitted facility.[3]

Do not dispose of 8CN down the drain or in regular solid waste.[3]

Experimental Workflow Diagram
The following diagram illustrates a safe operational workflow for handling a potent research

chemical like 8CN, for which limited safety information is available.
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Caption: Safe Handling Workflow for 8CN.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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